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Compound of Interest

Compound Name: Ala-Gly-Vval
CAS No.: 32204-61-8
Cat. No.: B15929054
Get Quote
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FOR IMMEDIATE RELEASE

A comprehensive guide for researchers, scientists, and drug development professionals on the
tripeptide Ala-Gly-Val, detailing its chemical identity, properties, and synthesis.

This technical document provides an in-depth analysis of the tripeptide L-Alanyl-glycyl-L-valine
(Ala-Gly-Val), a molecule of interest in various biochemical and pharmaceutical research
areas. This guide covers its fundamental chemical properties, synonyms, and a detailed
methodology for its synthesis and characterization, tailored for a scientific audience.

Core Chemical Identity

The IUPAC name for Ala-Gly-Val is (2S)-2-[[2-[[(2S)-2-aminopropanoyllamino]acetyl]Jamino]-3-
methylbutanoic acid[1]. This tripeptide is composed of the amino acids Alanine, Glycine, and
Valine, linked sequentially by peptide bonds.

A variety of synonyms are used in literature to refer to this compound, including:

e Ala-Gly-Vval
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L-Alanyl-glycyl-L-valine

Alanyl-glycyl-valine

H-Ala-Gly-Val-OH

o AGV

Physicochemical Properties

A summary of the key quantitative physicochemical properties of Ala-Gly-Val is presented in
the table below. These properties are critical for its handling, formulation, and application in

experimental settings.

Property Value Source
Molecular Formula C10H19N304 PubChem
Molecular Weight 245.28 g/mol PubChem[1]
Monoisotopic Mass 245.13755610 Da PubChem[1]
XLogP3 -3.5 PubChem[1]
Hydrogen Bond Donor Count 4 PubChem[1]
Hydrogen Bond Acceptor

Count 5 PubChem[1]
Rotatable Bond Count 6 PubChem[1]
Exact Mass 245.13755610 Da PubChem[1]
Topological Polar Surface Area 122 A2 PubChem[1]
Heavy Atom Count 17 PubChem[1]
Complexity 304 PubChem[1]

Experimental Protocols

© 2026 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15929054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The synthesis of Ala-Gly-Val is most commonly and efficiently achieved via Solid-Phase
Peptide Synthesis (SPPS) utilizing Fmoc (9-fluorenylmethyloxycarbonyl) protecting group
chemistry. The following protocol outlines the manual synthesis, purification, and
characterization of Ala-Gly-Val.

l. Solid-Phase Peptide Synthesis (SPPS) of Ala-Gly-Val

This protocol is based on the widely used Fmoc/tBu strategy.
1. Resin Preparation and First Amino Acid Loading (Valine):

o Start with a pre-loaded Fmoc-Val-Wang resin or a suitable resin for C-terminal carboxylic
acids (e.g., 2-chlorotrityl chloride resin). If using the latter, the first amino acid (Fmoc-Val-OH)
is attached to the resin using a suitable base like diisopropylethylamine (DIPEA) in
dichloromethane (DCM).

 After coupling, any remaining active sites on the resin are capped using an acetic
anhydride/pyridine/DCM mixture.

2. Iterative Deprotection and Coupling Cycles:
e Step 2a: Fmoc Deprotection:

o The Fmoc protecting group on the N-terminus of the resin-bound valine is removed by
treating the resin with a 20% solution of piperidine in dimethylformamide (DMF) for a
specified time (e.g., 2 x 10 minutes).

o The resin is then thoroughly washed with DMF to remove the piperidine and the cleaved
Fmoc-dibenzofulvene adduct.

o Step 2b: Glycine Coupling:

o The second amino acid, Fmoc-Gly-OH, is pre-activated in a solution of DMF containing a
coupling agent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium
hexafluorophosphate) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-
b]pyridinium 3-oxid hexafluorophosphate), and a base like DIPEA.

o The activated Fmoc-Gly-OH solution is added to the resin, and the mixture is agitated for
1-2 hours to facilitate the formation of the peptide bond.
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o A ninhydrin test can be performed to ensure the completion of the coupling reaction. The
resin is then washed with DMF.

e Step 2c: Alanine Coupling:

o Repeat the Fmoc deprotection step (2a) to remove the protecting group from the newly
added glycine.

o Couple the final amino acid, Fmoc-Ala-OH, using the same activation and coupling
procedure as described in step 2b.

3. Final Deprotection and Cleavage:

« After the final coupling step, the N-terminal Fmoc group on alanine is removed as described
in step 2a.

e The peptide is cleaved from the resin, and all side-chain protecting groups (if any) are
removed simultaneously using a cleavage cocktail. A common cocktail for standard amino
acids is a mixture of trifluoroacetic acid (TFA), water, and triisopropylsilane (TIS) (e.qg.,
95:2.5:2.5 v/viv). The reaction is typically carried out for 2-3 hours at room temperature.

4. Peptide Precipitation and Isolation:

e The cleavage mixture is filtered to remove the resin beads.

e The crude peptide is precipitated from the TFA solution by adding cold diethyl ether.

» The precipitated peptide is collected by centrifugation, washed with cold ether, and then
dried under vacuum.

Il. Purification of Ala-Gly-Val

The crude peptide is purified using reverse-phase high-performance liquid chromatography
(RP-HPLC).

e Column: A C18 column is typically used.
¢ Mobile Phases:
o Solvent A: 0.1% TFA in water.

o Solvent B: 0.1% TFA in acetonitrile.
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» Gradient: A linear gradient of increasing concentration of Solvent B is used to elute the
peptide. The exact gradient will depend on the specific HPLC system and column but can be
optimized around a 5-60% B gradient over 30-60 minutes.

» Detection: The peptide elution is monitored by UV absorbance at 214 nm and 280 nm.

» Fraction Collection and Lyophilization: Fractions containing the purified peptide are collected,
pooled, and lyophilized to obtain the final product as a white, fluffy powder.

lll. Characterization of Ala-Gly-Val

The identity and purity of the synthesized peptide are confirmed using mass spectrometry and
Nuclear Magnetic Resonance (NMR) spectroscopy.

e Mass Spectrometry (MS):

o Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) mass
spectrometry is used to confirm the molecular weight of the peptide. The observed mass
should correspond to the calculated monoisotopic or average mass of Ala-Gly-Val.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR and 3C NMR spectroscopy in a suitable solvent (e.g., D20 or DMSO-ds) are used
to confirm the structure of the tripeptide by analyzing the chemical shifts and coupling
constants of the protons and carbons in the amino acid residues.

Visualizing the Synthesis Workflow

The following diagram illustrates the key steps in the solid-phase synthesis of Ala-Gly-Val.

Solid Support Peptide Elongation Final Steps

7 1. Load Fmoc-Val-OH g 2. Fmoc Deprotection g 3. Couple Fmoc-Gly-OH g 4. Fmoc Deprotection g 5. Couple Fmoc-Ala-OH n gREd 7. Cleavage from Resin g 8. HPLC Purification g 9. MS/NMR Analysis
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Caption: Workflow for the Solid-Phase Synthesis of Ala-Gly-Val.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15929054/docs?utm_src=pdf-body#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054?utm_src=pdf-custom-synthesis#bc-rfq
https://pubchem.ncbi.nlm.nih.gov/compound/Ala-Gly-Val
https://www.benchchem.com/product/b15929054/docs#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054/docs#ala-gly-val-a-technical-overview-of-its-chemistry-and-synthesis
https://www.benchchem.com/product/b15929054?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15929054?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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